Ethyl 4-[4-(N,N-diethylamino)phenyl]-4-oxobutanoate

• IUPAC Name: ethyl 4-[4-(diethylamino)phenyl]-4-oxobutanoate
• InChI: InChI=1S/C16H23NO3/c1-4-17(5-2)14-9-7-13(8-10-14)15(18)11-12-16(19)20-6-3/h7-10H,4-6,11-12H2,1-3H3
• InChI Key: BZAOIVGZJPYYBE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)CCC(=O)OCC
• Molecular Formula: C16H23NO3
• DSSTOX Substance ID: DTXSID401257434
• Molecular Weight: 277.36 g/mol
• CAS No.: 951886-04-7

Description

Ethyl 4-[4-(N,N-diethylamino)phenyl]-4-oxobutanoate is a useful research compound. Its molecular formula is C16H23NO3 and its molecular weight is 277.36 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Reactions : Ethyl 4-[4-(N,N-diethylamino)phenyl]-4-oxobutanoate has been utilized in various chemical syntheses. For instance, it has been involved in the synthesis of pyran derivatives, as demonstrated by the production of diethyl 4-oxo-4H-pyran-2,5-dicarboxylate (Obydennov, Röschenthaler, & Sosnovskikh, 2013).

• Photoreactions and Stability Studies : This compound has been studied for its behavior in photoreactions. Research on derivatives like 2-(Dibenzylamino)ethyl 4-phenyl-3-oxobutanoate revealed insights into the influence of stability and conformational flexibility on chemical behavior in photocyclization processes (Hasegawa, Mukai, Mizukoshi, & Yoshioka, 1990).

• Derivative Synthesis and Characterization : Another area of application is in the synthesis and characterization of novel derivatives, such as Ethyl 1-(2,4-dimethylphenyl)-3-methyl-5-phenyl-1H-pyrazole-4-carboxylate. This synthesis process involves cyclocondensation reactions and has been characterized using various spectroscopic methods (Naveen et al., 2021).

• Antioxidant and Antimicrobial Studies : this compound derivatives have also been synthesized and evaluated for their antioxidant and antimicrobial properties. For example, the compound ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate was synthesized and tested for these properties (Kumar et al., 2016).

• Applications in Organic Synthesis : The compound has been used as an intermediate in organic synthesis, demonstrating its significance in the production of other chemical compounds. This includes the synthesis of arylboronic acids and other intermediates important in organic chemistry (Zhang Da, 2015).

• Enzymatic Reduction Studies : Research has also explored its use in enzymatic reduction processes. For instance, studies on the stereochemical control of fermenting baker's yeast mediated reductions have involved derivatives like ethyl 4-benzyloxy-3-oxobutanoate (Manzocchi, Casati, Fiecchi, & Santaniello, 1987).

• Heterocycle Synthesis : The compound has been a key intermediate in the synthesis of a variety of trifluoromethyl heterocycles. These syntheses have utilized processes like rhodium(II) or copper(II) catalyzed carbene X-H insertion reactions (Honey, Pasceri, Lewis, & Moody, 2012).

• Multicomponent Reactions in Aqueous Medium : It has been used in boric acid-catalyzed multi-component reactions for the efficient synthesis of 4H-isoxazol-5-ones, demonstrating its versatility in green chemistry applications (Kiyani & Ghorbani, 2015).